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Introduction
(6R)-ML753286 is a potent and selective inhibitor of the Breast Cancer Resistance Protein

(BCRP/ABCG2), an ATP-binding cassette (ABC) transporter.[1][2][3][4] BCRP is a key

contributor to multidrug resistance (MDR) in cancer by actively effluxing a wide range of

chemotherapeutic agents from cancer cells. It also plays a significant role in the absorption,

distribution, and elimination of various drugs. (6R)-ML753286, an analog of the well-

characterized BCRP inhibitor Ko143, serves as a valuable tool for the in vitro investigation of

BCRP function and for exploring strategies to overcome BCRP-mediated drug resistance.[1]

These application notes provide detailed protocols for the use of (6R)-ML753286 in common in

vitro assays.

Mechanism of Action
(6R)-ML753286 functions by directly inhibiting the efflux activity of the BCRP transporter. BCRP

is a homodimer that utilizes the energy from ATP hydrolysis to transport substrate molecules

across the cell membrane, against a concentration gradient. By binding to the transporter, (6R)-
ML753286 prevents the efflux of BCRP substrates, leading to their intracellular accumulation.
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This inhibition restores the sensitivity of BCRP-overexpressing cancer cells to

chemotherapeutic drugs.

Mechanism of BCRP Inhibition by (6R)-ML753286
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Mechanism of BCRP inhibition by (6R)-ML753286.

Quantitative Data
The following table summarizes the available quantitative data for (6R)-ML753286 and its

analog Ko143. It is important to note that while (6R)-ML753286 is a potent BCRP inhibitor,

more extensive quantitative data has been published for Ko143.
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Compound Target Assay Type IC50 / EC90 Selectivity Reference

(6R)-

ML753286
BCRP

Efflux

Transport
IC50: 0.6 µM

No activity

against P-gp,

OATP, or

major CYPs

[2][3][4]

Ko143 BCRP
Efflux

Transport
EC90: 26 nM

>200-fold

selective over

P-gp and

MRP1

Experimental Protocols
Protocol 1: BCRP Inhibition Assay using Hoechst 33342
Substrate Accumulation
Principle: This cell-based assay measures the inhibition of BCRP-mediated efflux of the

fluorescent substrate Hoechst 33342. In cells overexpressing BCRP, the dye is actively

pumped out, resulting in low fluorescence. Inhibition of BCRP by (6R)-ML753286 leads to

intracellular accumulation of Hoechst 33342 and a corresponding increase in fluorescence,

which can be quantified using a fluorescence plate reader or flow cytometry.

Materials:

(6R)-ML753286

Cell line overexpressing BCRP (e.g., MDCKII-BCRP, HEK293-BCRP) and the corresponding

parental cell line.

Hoechst 33342 solution (10 mg/mL in water)

Complete cell culture medium

Hanks' Balanced Salt Solution (HBSS) or PBS

96-well black, clear-bottom cell culture plates
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Fluorescence plate reader (Excitation: ~350 nm, Emission: ~460 nm)

Procedure:

Cell Seeding: Seed the BCRP-overexpressing and parental cells into a 96-well plate at a

density that will result in a confluent monolayer on the day of the assay. Incubate overnight at

37°C, 5% CO2.

Compound Preparation: Prepare a stock solution of (6R)-ML753286 in DMSO. On the day of

the experiment, prepare serial dilutions of (6R)-ML753286 in HBSS or culture medium to the

desired final concentrations.

Compound Incubation: Remove the culture medium from the wells and wash once with

HBSS. Add the (6R)-ML753286 dilutions to the wells and incubate for 30-60 minutes at

37°C.

Substrate Addition: Prepare a working solution of Hoechst 33342 in HBSS (final

concentration typically 1-5 µM). Add the Hoechst 33342 solution to all wells, including

controls.

Incubation: Incubate the plate at 37°C for 60-90 minutes, protected from light.

Fluorescence Measurement: After incubation, wash the cells with ice-cold HBSS to remove

extracellular dye. Add fresh HBSS to the wells and measure the fluorescence using a plate

reader.

Data Analysis:

Subtract the background fluorescence (wells with no cells).

Normalize the fluorescence intensity of the BCRP-overexpressing cells to the parental cells

to determine the basal efflux.

Plot the fluorescence intensity against the concentration of (6R)-ML753286.

Calculate the IC50 value, which is the concentration of (6R)-ML753286 that causes 50%

inhibition of BCRP-mediated efflux (i.e., 50% increase in fluorescence).
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Workflow for Hoechst 33342 Accumulation Assay
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Workflow for Hoechst 33342 Accumulation Assay.
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Protocol 2: BCRP ATPase Assay
Principle: The transport function of BCRP is coupled to ATP hydrolysis. This assay measures

the ATPase activity of BCRP in isolated membrane vesicles. BCRP substrates stimulate

ATPase activity, while inhibitors like (6R)-ML753286 inhibit this activity. The amount of

inorganic phosphate (Pi) released from ATP hydrolysis is measured colorimetrically.

Materials:

(6R)-ML753286

Membrane vesicles from cells overexpressing BCRP (and control vesicles)

Assay buffer (e.g., 50 mM MOPS-Tris, pH 7.0, 50 mM KCl, 5 mM sodium azide, 1 mM

EGTA-Tris, 1 mM dithiothreitol)

ATP solution (in assay buffer)

BCRP substrate (e.g., sulfasalazine)

Reagents for phosphate detection (e.g., ammonium molybdate, stannous chloride)

96-well microplate

Plate reader for colorimetric measurements

Procedure:

Vesicle Preparation: Thaw the BCRP and control membrane vesicles on ice.

Reaction Setup: In a 96-well plate, add the assay buffer, (6R)-ML753286 at various

concentrations, and the BCRP substrate.

Pre-incubation: Add the membrane vesicles to the wells and pre-incubate for 5-10 minutes at

37°C.

Initiate Reaction: Start the reaction by adding ATP to each well.
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Incubation: Incubate the plate at 37°C for a defined period (e.g., 20-30 minutes) during which

the ATPase reaction proceeds linearly.

Stop Reaction: Terminate the reaction by adding a stop solution (e.g., sodium dodecyl

sulfate).

Phosphate Detection: Add the colorimetric reagents for phosphate detection and incubate at

room temperature for color development.

Measurement: Measure the absorbance at the appropriate wavelength.

Data Analysis:

Generate a standard curve using known concentrations of inorganic phosphate.

Calculate the amount of Pi released in each well.

The BCRP-specific ATPase activity is the difference between the activity in BCRP vesicles

and control vesicles.

Plot the percentage of inhibition of BCRP ATPase activity against the concentration of (6R)-
ML753286 to determine the IC50 value.

Protocol 3: Reversal of Multidrug Resistance (MDR)
Assay
Principle: This assay determines the ability of (6R)-ML753286 to sensitize BCRP-

overexpressing multidrug-resistant cancer cells to a chemotherapeutic agent that is a BCRP

substrate. The cytotoxicity of the chemotherapeutic agent is measured in the presence and

absence of (6R)-ML753286.

Materials:

(6R)-ML753286

A multidrug-resistant cancer cell line overexpressing BCRP (e.g., NCI-H460/MX20) and its

parental sensitive cell line.
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A chemotherapeutic agent that is a BCRP substrate (e.g., mitoxantrone, topotecan, SN-38).

Complete cell culture medium.

Cell viability assay reagent (e.g., MTT, CellTiter-Glo®).

96-well cell culture plates.

Plate reader for absorbance or luminescence.

Procedure:

Cell Seeding: Seed both the resistant and parental cells into 96-well plates and allow them to

attach overnight.

Compound Addition: Add serial dilutions of the chemotherapeutic agent to the wells. To a

parallel set of wells, add the same dilutions of the chemotherapeutic agent along with a fixed,

non-toxic concentration of (6R)-ML753286.

Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO2.

Cell Viability Assessment: Add the cell viability reagent to each well and incubate according

to the manufacturer's instructions.

Measurement: Measure the absorbance or luminescence using a plate reader.

Data Analysis:

Calculate the percentage of cell viability for each concentration of the chemotherapeutic

agent relative to the untreated control.

Plot the cell viability against the drug concentration and determine the IC50 value (the

concentration of the chemotherapeutic agent that causes 50% inhibition of cell growth) for

each condition (with and without (6R)-ML753286).

The "fold-reversal" of resistance is calculated by dividing the IC50 of the chemotherapeutic

agent alone by the IC50 of the chemotherapeutic agent in the presence of (6R)-ML753286 in

the resistant cell line.
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Logic of the Multidrug Resistance (MDR) Reversal Assay
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Logic of the MDR Reversal Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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